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Compound of Interest

Compound Name: TCO-PEG12-TFP ester

Cat. No.: B15543507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of TCO-PEG12-TFP ester, a
heterobifunctional crosslinker integral to advancements in bioconjugation, drug delivery, and

the development of novel therapeutics such as Proteolysis Targeting Chimeras (PROTACs).

Core Compound Specifications
TCO-PEG12-TFP ester is a molecule designed with two reactive ends separated by a

polyethylene glycol (PEG) spacer. The trans-cyclooctene (TCO) group facilitates rapid and

specific "click chemistry" reactions with tetrazine-modified molecules, a cornerstone of

bioorthogonal chemistry. The tetrafluorophenyl (TFP) ester provides a highly reactive group for

efficient and stable amide bond formation with primary amines, such as those found on the

surface of proteins and antibodies. The PEG12 linker enhances solubility and provides spatial

separation between conjugated molecules.
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Property Value Source(s)

Molecular Weight 917.97 g/mol - 918.0 g/mol [1][2]

Molecular Formula C42H67F4NO16 [1][2][3]

CAS Number 2353410-07-6 [3][4][5]

Purity Typically >95% [3][6]

Functional Group 1 Trans-Cyclooctene (TCO) [2]

Functional Group 2 Tetrafluorophenyl (TFP) ester [2]

Spacer Arm
12-unit Polyethylene Glycol

(PEG12)

Experimental Protocols
While specific experimental conditions should be optimized for individual applications, the

following protocols provide a general framework for the use of TCO-PEG12-TFP ester in
bioconjugation.

Protein Labeling with TCO-PEG12-TFP Ester
This protocol outlines the modification of a protein with a TCO group using TCO-PEG12-TFP
ester.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.5)

TCO-PEG12-TFP ester

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Desalting column for purification

Procedure:
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Protein Preparation: Prepare the protein solution at a concentration of 1-5 mg/mL in an

appropriate amine-free buffer.

Reagent Preparation: Immediately before use, dissolve the TCO-PEG12-TFP ester in
anhydrous DMSO or DMF to create a stock solution (e.g., 10 mM).

Labeling Reaction: Add a 10-20 fold molar excess of the TCO-PEG12-TFP ester stock

solution to the protein solution. The optimal molar excess should be determined empirically

for the specific protein.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at

4°C.

Purification: Remove the excess, unreacted TCO-PEG12-TFP ester using a desalting

column or dialysis against an appropriate buffer.

Characterization: Confirm the successful labeling of the protein with the TCO moiety using

techniques such as mass spectrometry.

Tetrazine-TCO Click Chemistry Reaction
This protocol describes the subsequent bioorthogonal reaction between the TCO-labeled

protein and a tetrazine-modified molecule.

Materials:

TCO-labeled protein

Tetrazine-modified molecule of interest

Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

Reactant Preparation: Prepare the TCO-labeled protein and the tetrazine-modified molecule

in the reaction buffer.
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Click Reaction: Add a slight molar excess (e.g., 1.5 equivalents) of the tetrazine-modified

molecule to the TCO-labeled protein.

Incubation: The reaction is typically rapid and can proceed at room temperature. Incubation

times can range from 30 minutes to 2 hours.

Analysis: The resulting conjugate can be analyzed by SDS-PAGE, size exclusion

chromatography, or other relevant analytical methods to confirm successful ligation.

Visualizing the Workflow
The following diagrams illustrate the key chemical transformations and a general experimental

workflow for utilizing TCO-PEG12-TFP ester.
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Step 1: Protein Modification

Step 2: Bioorthogonal Ligation

Protein (-NH2)

TCO-Labeled Protein

 + TCO-PEG12-TFP Ester

TCO-PEG12-TFP Ester

Protein-Molecule Conjugate

 + Tetrazine-Molecule

Tetrazine-Molecule
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PROTAC Assembly

Mechanism of Action

Target Protein Ligand (-NH2)

TCO-PEG12-Target Ligand

 + TCO-PEG12-TFP Ester

TCO-PEG12-TFP Ester

PROTAC Molecule

 + Tetrazine-E3 Ligase Ligand

Tetrazine-E3 Ligase Ligand

PROTAC + Target Protein + E3 Ligase (Ternary Complex)

Target Protein Ubiquitination

Proteasomal Degradation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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